Cas no 1207031-92-2 (4-chloro-N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine)

• Product Name: 4-chloro-N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine
• CAS No: 1207031-92-2
• MF: C₁₂H₉ClN₂OS
• MW: 264.730660200119
• CID: 5948524
• PubChem ID: 45496820
• Update Time: 2025-06-09

4-chloro-N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine
• 4-chloro-N-(furan-2-ylmethyl)-1,3-benzothiazol-2-amine
• 1207031-92-2
• 4-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine
• F2158-0808
• 4-chloro-N-(furan-2-ylmethyl)benzo[d]thiazol-2-amine
• AKOS024627818

• Inchi： 1S/C12H9ClN2OS/c13-9-4-1-5-10-11(9)15-12(17-10)14-7-8-3-2-6-16-8/h1-6H,7H2,(H,14,15)
• InChI Key： MZQQWAVWLSFHLL-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(Cl)=C2N=C1NCC1=CC=CO1

Computed Properties

• Exact Mass: 264.0124118g/mol
• Monoisotopic Mass: 264.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-chloro-N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine

Professional Introduction to 4-chloro-N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine (CAS No: 1207031-92-2)

4-chloro-N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine, with the CAS number 1207031-92-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a unique structural framework that combines a benzothiazole core with a furan substituent, making it a promising candidate for further exploration in drug discovery and development.

The benzothiazole moiety is well-documented for its biological activity, particularly in the modulation of various enzymatic pathways and receptor interactions. Compounds containing this scaffold have been extensively studied for their potential applications in treating inflammatory diseases, microbial infections, and even certain types of cancer. The presence of a chloro group at the 4-position of the benzothiazole ring enhances the electrophilicity of the molecule, which can be exploited for further functionalization and derivatization.

The furan-2-ylmethyl side chain introduces an additional layer of complexity to the compound, providing a potential site for hydrogen bonding or other non-covalent interactions with biological targets. This structural feature has been leveraged in the design of novel bioactive molecules that exhibit enhanced binding affinity and selectivity. Recent studies have highlighted the importance of such modifications in improving pharmacokinetic properties and reducing off-target effects.

In the context of modern drug discovery, computational methods and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 4-chloro-N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine make it an attractive molecule for virtual screening against large databases of biological targets. Advanced computational techniques, such as molecular docking and molecular dynamics simulations, have been employed to predict potential binding interactions and assess the compound's suitability for further development.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The benzothiazole core can serve as a scaffold for constructing hybrid molecules that combine multiple bioactive units into a single entity. Such multifunctional compounds have gained considerable attention in recent years due to their ability to address multiple therapeutic targets simultaneously. This approach holds promise for developing more effective and less toxic drugs compared to traditional single-target agents.

The synthesis of 4-chloro-N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine presents an interesting challenge from a chemical standpoint. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Key steps often include condensation reactions between appropriate precursors, followed by functional group transformations such as chlorination and alkylation. Advances in synthetic methodologies have enabled more efficient and sustainable routes to complex heterocyclic compounds like this one.

The biological evaluation of this compound has revealed several intriguing properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary data indicate that it may exhibit antimicrobial activity against Gram-positive bacteria, making it a candidate for developing novel antibiotics or antiseptics.

The impact of structural modifications on the pharmacological profile of benzothiazole derivatives has been extensively studied. The introduction of substituents at specific positions can significantly alter binding affinity, metabolic stability, and distribution within biological systems. For instance, electron-withdrawing groups like chlorine can enhance binding interactions by increasing electrophilicity, while bulky groups can improve solubility and reduce bioavailability concerns.

In conclusion, 4-chloro-N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this class of compounds, we can expect further advancements that will benefit patients worldwide.